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Compound of Interest

Compound Name: [(2R)-oxetan-2-yl]methanol

CAS No.: 1932342-97-6

Cat. No.: B2426338

Get Quote

Foreword: The Rise of the Strained Ring—Why
Chiral Oxetanes Matter in Modern Drug Discovery
In the landscape of medicinal chemistry, the quest for novel chemical space that imparts

superior physicochemical and pharmacological properties is relentless. The oxetane ring, a

four-membered cyclic ether, has emerged from relative obscurity to become a "privileged motif"

in modern drug discovery.[1] Initially perceived as a synthetically challenging and potentially

unstable entity due to its inherent ring strain (25.5 kcal/mol), the oxetane has proven to be a

remarkably versatile building block.[2][3] Its incorporation into bioactive molecules can lead to

significant improvements in aqueous solubility, metabolic stability, and lipophilicity while

reducing pKa.[1][4]

Functionally, oxetanes serve as effective and polar bioisosteres for commonly used groups like

gem-dimethyl and carbonyl moieties, offering a unique three-dimensional exit vector from a

core scaffold.[5][6] This guide moves beyond the well-trodden path of achiral, 3,3-disubstituted

oxetanes to focus on the more complex and stereochemically rich world of chiral oxetanes. The

introduction of a stereocenter, particularly at the 2-position, unlocks new possibilities for
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precise, three-dimensional interactions with biological targets but also presents formidable

synthetic challenges.[7]

This document provides researchers, scientists, and drug development professionals with an

in-depth guide to the core strategies for synthesizing these valuable chiral building blocks. We

will dissect the causality behind key experimental choices, present validated protocols, and

explore the mechanistic underpinnings that govern stereochemical outcomes.

Core Synthetic Strategies: A Mechanistic Overview
The construction of the strained oxetane ring requires overcoming both thermodynamic and

kinetic barriers. The primary strategies can be broadly categorized into intramolecular

cyclizations, cycloadditions, and ring expansions of smaller heterocycles. The successful

synthesis of chiral oxetanes hinges on exerting precise control over the stereochemistry during

these transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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